Sildenafil N-Oxide
Sildenafil N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1094598-75-0
VCID:
VC0131540
InChI:
InChI=1S/C22H30N6O5S/c1-5-7-17-19-20(26(3)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)33-6-2)34(31,32)27-10-12-28(4,30)13-11-27/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)
SMILES:
CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CC[N+](CC4)(C)[O-])OCC)C
Molecular Formula:
C22H30N6O5S
Molecular Weight:
490.6 g/mol
Sildenafil N-Oxide
CAS No.: 1094598-75-0
Reference Standards
VCID: VC0131540
Molecular Formula: C22H30N6O5S
Molecular Weight: 490.6 g/mol
| CAS No. | 1094598-75-0 |
|---|---|
| Product Name | Sildenafil N-Oxide |
| Molecular Formula | C22H30N6O5S |
| Molecular Weight | 490.6 g/mol |
| IUPAC Name | 5-[2-ethoxy-5-(4-methyl-4-oxidopiperazin-4-ium-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C22H30N6O5S/c1-5-7-17-19-20(26(3)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)33-6-2)34(31,32)27-10-12-28(4,30)13-11-27/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29) |
| Standard InChIKey | JQGFLCMKCZPSEC-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CC[N+](CC4)(C)[O-])OCC)C |
| SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CC[N+](CC4)(C)[O-])OCC)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CC[N+](CC4)(C)[O-])OCC)C |
| Synonyms | 5-[2-Ethoxy-5-[(4-methyl-4-oxido-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one; |
| PubChem Compound | 25144335 |
| Last Modified | Dec 23 2021 |
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